Cas no 54495-51-1 ((2E)-3-(pyridin-2-yl)prop-2-enoic acid)

(2E)-3-(Pyridin-2-yl)prop-2-enoic acid is a pyridine-based α,β-unsaturated carboxylic acid with a conjugated double bond system. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical derivatives. Its rigid structure and electron-rich pyridine moiety enhance reactivity in Michael additions, cyclizations, and cross-coupling reactions. The carboxylic acid group allows for further functionalization, including esterification or amidation. The compound's defined stereochemistry (E-configuration) ensures consistent performance in stereoselective transformations. It is commonly employed in medicinal chemistry for designing bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. Suitable for controlled reactions under mild conditions.
(2E)-3-(pyridin-2-yl)prop-2-enoic acid structure
54495-51-1 structure
Product Name:(2E)-3-(pyridin-2-yl)prop-2-enoic acid
CAS No:54495-51-1
MF:C8H7NO2
MW:149.146682024002
CID:354443
PubChem ID:5356626
Update Time:2025-05-28

(2E)-3-(pyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2-pyridinyl)-, (E)-
    • 3-pyridin-2-ylprop-2-enoic acid
    • (E)-3-(2-pyridinyl)-2-propenoic acid
    • (E)-3-(2-pyridyl)acrylic acid
    • (E)-3-(pyridin-2-yl)-acrylic acid
    • (trans)-3-pyridin-2-yl-acrylic acid
    • 2-pyridylacrylic acid
    • 3-(2-Pyridyl)acrylic acid
    • 3-(Pyridin-2-yl)acrylic acid
    • 3-(Pyridin-2-yl)prop-2-enoic acid
    • trans-3-(3'-pyridyl)acrylic acid
    • (2E)-3-(pyridin-2-yl)prop-2-enoic acid
    • A837822
    • (2E)-3-(2-Pyridinyl)-2-propenoic acid #
    • E-3-(2-pyridyl)propenoic acid
    • (E)-3-(PYRIDIN-2-YL)ACRYLICACID
    • 3-pyridin-2-ylacrylic acid
    • 3-Pyridin-2-yl-acrylic acid
    • b-(2-pyridyl)acrylic acid
    • N,N-DIMETHYLHEPTYLAMINEN-OXIDEHYDRATE
    • SCHEMBL333836
    • CS-W021780
    • (e)-3-pyridin-2-yl-acrylic acid
    • trans-3-(pyridinyl)acrylic acid
    • EN300-1455843
    • 54495-51-1
    • BETA-(2-PYRIDYL)-TRANS-ACRYLIC ACID
    • (E)-3-(PYRIDIN-2-YL)ACRYLIC ACID
    • 3-(2-Pyridyl)acrylic Acid, Predominantly trans
    • AKOS000148385
    • EN300-42627
    • Z57069085
    • 2-Pyridineacrylic acid
    • NSC63239
    • NSC-63239
    • (E)-3-pyridin-2-yl acrylic acid
    • AB01329936-02
    • 3-(2-pyridyl)acrylic acid, AldrichCPR
    • CS-11332
    • (E)-3-pyridin-2-ylprop-2-enoic acid
    • C90173
    • NCGC00336228-01
    • NS00044589
    • Q63409448
    • 7340-22-9
    • 3-(2-pyridyl)acrylicacid
    • MFCD00179422
    • 2-(2-Carboxyvinyl)pyridine, trans
    • 3-(2-Pyridyl)acrylic Acid (Predominantly trans)
    • Inchi: 1S/C8H7NO2/c10-8(11)5-4-7-3-1-2-6-9-7/h1-6H,(H,10,11)/b5-4+
    • InChI Key: LKDFTXDJKHGCAC-SNAWJCMRSA-N
    • SMILES: OC(/C=C/C1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 149.04800
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 1.17940

(2E)-3-(pyridin-2-yl)prop-2-enoic acid Pricemore >>

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